Cas no 1909319-87-4 (2-methyl-1,1-dioxo-1lambda6,2-thiazolidine-5-carboxylic acid)

2-Methyl-1,1-dioxo-1λ⁶,2-thiazolidine-5-carboxylic acid is a sulfonamide-derived heterocyclic compound featuring a thiazolidine ring with a carboxylic acid functionality at the 5-position and a methyl substituent at the 2-position. The 1,1-dioxo (sulfone) group enhances its stability and reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its structural features allow for versatile functionalization, particularly in the development of bioactive molecules. The compound’s well-defined stereochemistry and high purity make it suitable for precise synthetic routes. It is commonly utilized in the preparation of sulfonamide-based therapeutics, where its robust scaffold contributes to improved pharmacokinetic properties and target specificity.
2-methyl-1,1-dioxo-1lambda6,2-thiazolidine-5-carboxylic acid structure
1909319-87-4 structure
Product Name:2-methyl-1,1-dioxo-1lambda6,2-thiazolidine-5-carboxylic acid
CAS No:1909319-87-4
MF:
MW:
MDL:MFCD29762807
CID:4629065
PubChem ID:121582537
Update Time:2025-06-28

2-methyl-1,1-dioxo-1lambda6,2-thiazolidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1,1-dioxo-1,2-thiazolidine-5-carboxylic acid
    • 2-methyl-1,1-dioxo-1lambda6,2-thiazolidine-5-carboxylic acid
    • MDL: MFCD29762807

2-methyl-1,1-dioxo-1lambda6,2-thiazolidine-5-carboxylic acid Pricemore >>

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Additional information on 2-methyl-1,1-dioxo-1lambda6,2-thiazolidine-5-carboxylic acid

Introduction to 2-Methyl-1,1-Dioxo-1λ6,2-Thiazolidine-5-Carboxylic Acid (CAS No. 1909319-87-4)

2-Methyl-1,1-dioxo-1λ6,2-thiazolidine-5-carboxylic acid (CAS No. 1909319-87-4) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidine derivatives, which are known for their diverse biological activities and therapeutic potentials.

The structure of 2-methyl-1,1-dioxo-1λ6,2-thiazolidine-5-carboxylic acid is characterized by a thiazolidine ring with a carboxylic acid group and a methyl substituent. The presence of the dioxo group (S4O2) and the carboxylic acid moiety imparts unique chemical properties to this compound, making it an interesting subject for both academic and industrial research.

In the realm of medicinal chemistry, 2-methyl-1,1-dioxo-1λ6,2-thiazolidine-5-carboxylic acid has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are crucial for treating various diseases such as arthritis, cardiovascular disorders, and neurodegenerative conditions. The compound's ability to modulate key signaling pathways involved in inflammation and oxidative stress makes it a promising candidate for further investigation.

Beyond its therapeutic applications, 2-methyl-1,1-dioxo-1λ6,2-thiazolidine-5-carboxylic acid has also been studied for its role in chemical synthesis. Its versatile functional groups allow it to serve as a valuable building block in the synthesis of more complex molecules. For instance, the carboxylic acid group can be readily converted into esters, amides, or other derivatives, expanding its utility in organic synthesis and material science.

In the context of pharmaceutical research, the compound's stability and solubility properties are critical factors that influence its potential as a drug candidate. Recent advancements in analytical techniques have enabled researchers to better understand these properties and optimize them for specific applications. For example, studies have shown that the solubility of 2-methyl-1,1-dioxo-1λ6,2-thiazolidine-5-carboxylic acid can be enhanced through various modifications, such as salt formation or co-solvent systems.

The biological activity of 2-methyl-1,1-dioxo-1λ6,2-thiazolidine-5-carboxylic acid has been evaluated through in vitro and in vivo experiments. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. Additionally, animal models have shown that this compound can reduce oxidative stress markers and improve tissue function in conditions such as ischemia-reperfusion injury.

The safety profile of 2-methyl-1,1-dioxo-1λ6,2-thiazolidine-5-carboxylic acid is another important aspect that has been extensively studied. Toxicological assessments have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical trials. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-methyl-1,1-dioxo-1λ6,2-thiazolidine-5-carboxylic acid (CAS No. 1909319-87-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to the advancement of scientific knowledge and innovation in the field.

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